Cas no 115441-85-5 (Methyl 2-(5-(2-bromopropanoyl)-2-(phenylthio)phenyl)acetate)

• Product Name: Methyl 2-(5-(2-bromopropanoyl)-2-(phenylthio)phenyl)acetate
• CAS No: 115441-85-5
• MF: C₁₈H₁₇BrO₃S
• MW: 393.294783353806
• CID: 2109188
• Update Time: 2023-08-04

Methyl 2-(5-(2-bromopropanoyl)-2-(phenylthio)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-(2-bromopropanoyl)-2-(phenylthio)phenyl)acetate
• Methyl 2-(5-(2-bromopropanoyl)-2-(phenylthio)phenyl)acetate

• Inchi： 1S/C18H17BrO3S/c1-12(19)18(21)13-8-9-16(14(10-13)11-17(20)22-2)23-15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3
• InChI Key： QWZBTVMXIMKUHE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(CC(=O)OC)C=1)SC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 409
• XLogP3: 4.7
• Topological Polar Surface Area: 68.7